Cas no 2176270-20-3 (1-{[2,2-bis(furan-2-yl)ethyl]carbamoyl}-1-methylethyl acetate)

• Product Name: 1-{[2,2-bis(furan-2-yl)ethyl]carbamoyl}-1-methylethyl acetate
• CAS No: 2176270-20-3
• MF: C₁₆H₁₉NO₅
• MW: 305.325764894485
• CID: 5337209
• Update Time: 2025-05-30

1-{[2,2-bis(furan-2-yl)ethyl]carbamoyl}-1-methylethyl acetate Chemical and Physical Properties

Names and Identifiers

• 1-((2,2-di(furan-2-yl)ethyl)amino)-2-methyl-1-oxopropan-2-yl acetate
• [1-[2,2-bis(furan-2-yl)ethylamino]-2-methyl-1-oxopropan-2-yl] acetate
• 1-{[2,2-bis(furan-2-yl)ethyl]carbamoyl}-1-methylethyl acetate

• Inchi： 1S/C16H19NO5/c1-11(18)22-16(2,3)15(19)17-10-12(13-6-4-8-20-13)14-7-5-9-21-14/h4-9,12H,10H2,1-3H3,(H,17,19)
• InChI Key： RZCPVVPWEGPOMC-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C)(C)C(NCC(C1=CC=CO1)C1=CC=CO1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 393
• XLogP3: 1.7
• Topological Polar Surface Area: 81.7

Additional information on 1-{[2,2-bis(furan-2-yl)ethyl]carbamoyl}-1-methylethyl acetate

1-{[2,2-bis(furan-2-yl)ethyl]carbamoyl}-1-methylethyl acetate: A Comprehensive Overview

The compound 1-{[2,2-bis(furan-2-yl)ethyl]carbamoyl}-1-methylethyl acetate, identified by the CAS number NO. 2176270-20-3, is a fascinating molecule with significant potential in various fields of organic chemistry. This compound is characterized by its unique structure, which includes a furan ring system and an acetate ester group. The presence of the furan rings imparts interesting electronic properties, making this compound a valuable tool in both academic research and industrial applications.

Recent studies have highlighted the importance of compounds with conjugated systems like furan in enhancing the electronic properties of materials. The carbamoyl group in this molecule serves as a versatile functional group, enabling it to participate in a wide range of chemical reactions. For instance, it can act as a nucleophile in substitution reactions or as a site for further functionalization in organic synthesis.

The synthesis of 1-{[2,2-bis(furan-2-yl)ethyl]carbamoyl}-1-methylethyl acetate involves a multi-step process that typically begins with the preparation of the furan-containing precursor. Researchers have employed various strategies to optimize the synthesis pathway, including the use of transition metal catalysts and microwave-assisted reactions. These advancements have not only improved the yield but also reduced the reaction time, making the synthesis more efficient and cost-effective.

In terms of applications, this compound has shown promise in the field of material science. Its ability to form self-assembled monolayers and its potential as a building block for supramolecular architectures have been extensively explored. Additionally, the compound's reactivity towards nucleophilic substitution reactions makes it an attractive candidate for drug delivery systems and bioconjugation studies.

The structural features of 1-{[2,2-bis(furan-2-yl)ethyl]carbamoyl}-1-methylethyl acetate also make it an ideal substrate for studying intramolecular cyclization reactions. Recent research has demonstrated that under specific conditions, this compound can undergo cyclization to form cyclic amides or other heterocyclic structures. These findings have opened new avenues for exploring its role in medicinal chemistry and organic synthesis.

In conclusion, 1-{[2,2-bis(furan-2-yl)ethyl]carbamoyl}-1-methylethyl acetate, with its unique structure and versatile functional groups, continues to be a subject of intense research interest. Its potential applications span across multiple disciplines, from material science to medicinal chemistry. As researchers continue to uncover its properties and explore new synthetic pathways, this compound is poised to play an increasingly important role in advancing our understanding of organic chemistry.